Cas no 526-31-8 (L-(+)-Abrine)

L- (+) -abrine is a lethal albumin found in Abrus precatorius seeds. It is an acute toxic alkaloid and can be used as a chemical marker

L-(+)-Abrine structure

Product Name:L-(+)-Abrine

CAS No:526-31-8

Molecular Formula:C₁₂H₁₄N₂O₂

Molecular Weight:218.2518

MDL:MFCD00005645

CID:372515

PubChem ID:87562941

L-(+)-Abrine Properties

Names and Identifiers

- N-Methyl-L-tryptophan
- ABRINE, L-(RG)
- L-ABRINE
- L-Tryptophan, N-methyl-
- N-Me-Trp-OH
- <small>L<
- ABRINE
- ABRINE,L
- H-METRP-OH
- L-N-Methyltryptophan
- N(alpha)-methyl-L-tryptophan
- N-methyl-tryptophan
- N-ME-TRP-OH HCL
- N-ME-TRYPTOPHAN
- Nα-Methyl-L-tryptophan
- N-Methyltryptophan
- N-Methyl-L-tryptophane
- L-(+)-Abrine
- Nalpha-Methyl-L-tryptophan
- P57TWL22IX
- (2S)-3-(1H-indol-3-yl)-2-(methylamino)propanoic acid
- CZCIKBSVHDNIDH-NSHDSACASA-N
- (2S)-3-indol-3-yl-2-(methylamino)propanoic acid
- (S)-3-(1H-Indol-3-yl)-2-(methylamino)propanoic acid
- N-Metil-L-triptofano
- methyl-l-tryptophan
- N-methyl tryptophan
- L
- N-α-Methyl-L-tryptophan
- 526-31-8
- [526-31-8]
- AM9355
- AC-34880
- Nalpha-Methyl-L-tryptophan, analytical standard
- A-0100
- 1ST159347
- s5828
- NS00043410
- EINECS 208-388-5
- BIDD:ER0516
- NCGC00142581-01
- UNII-P57TWL22IX
- E9M
- N-a-Methyl-L-tryptophan
- CHEBI:15334
- (S)-3-(1H-indol-3-yl)-2-methylaminopropionic acid
- CS-0016868
- ABRINE [MI]
- CHEMBL552941
- AS-35305
- Nalpha-Methyl-L-tryptophan, purum, >=98.0% (TLC)
- CCG-214812
- (2S)-3-(1H-indol-3-yl)-2-(methylazaniumyl)propanoate
- HY-N1436
- L-Abrine, 99%
- AKOS015853699
- SCHEMBL18778
- C02983
- Q23804375
- MFCD00005645
- BIDD:GT0591
- A1489
- MDL： MFCD00005645
- InChIKey： CZCIKBSVHDNIDH-NSHDSACASA-N
- Inchi： 1S/C12H14N2O2/c1-13-11(12(15)16)6-8-7-14-10-5-3-2-4-9(8)10/h2-5,7,11,13-14H,6H2,1H3,(H,15,16)/t11-/m0/s1
- SMILES： O([H])C([C@]([H])(C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])C([H])([H])[H])=O
- BRN： 86638

Computed Properties

Exact Mass: 218.105528g/mol
Surface Charge: 0
XLogP3: -0.5
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 218.105528g/mol
Monoisotopic Mass: 218.105528g/mol
Topological Polar Surface Area: 65.1Å²
Heavy Atom Count: 16
Complexity: 257
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Molecular Weight: 218.25

Experimental Properties

LogP: 1.77390
PSA: 65.12000
Merck: 10
Refractive Index: 65 ° (C=1, 0.5mol/L NaOH)
Boiling Point: 439.1±35.0°C at 760 mmHg
Melting Point: >300 °C (dec.) (lit.)
Flash Point: 219.4 °C
Solubility: Slightly soluble (2.8 g/l) (25 º C),
Color/Form: Cryst.
Solubility: 1g is soluble in about 100ml methanol, soluble in dilute acids and bases, slightly soluble in water, insoluble in ether.
Specific Rotation: +65 ° (c=1, 0.5M NaOH)
Optical Activity: [α]20/D +65°, c = 1 in 0.5 M NaOH
Density: 1.272±0.06 g/cm3 (20 ºC 760 Torr),

L-(+)-Abrine Security Information

Symbol:
WGK Germany：3
Safety Term：S24/25
Safety Instruction： S36
Risk Phrases：R20/21/22
Dangerous goods sign：
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302+H312+H332
Warning Statement： P280
Prompt：warning
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
Risk Phrases： 20/21/22
Signal Word：Warning

L-(+)-Abrine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

L-(+)-Abrine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003RNO-50mg	N-Methyl-L-tryptophan	526-31-8	99%	50mg	$91.00	2024-04-30
A2B Chem LLC	AB75012-50mg	N-Methyl-L-tryptophan	526-31-8	>98.0%(HPLC)	50mg	$93.00	2024-04-19
Aaron	AR003RW0-50mg	N-Methyl-L-Tryptophan	526-31-8	98%	50mg	$25.00	2025-01-22
abcr	AB135443-1 g	L-Abrine, 98%; .	526-31-8	98%	1g	€265.90	2022-06-12
Chemenu	CM131453-1g	methyl-L-tryptophan	526-31-8	95%	1g	$234
ChemScence	CS-0016868-50mg	L-(+)-Abrine	526-31-8	99.76%	50mg	$50.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0112-20mg	Abrine	526-31-8	98%	20mg	$30	2023-09-20
DC Chemicals	DCX-040-20 mg	L-Abrine	526-31-8	>98%, Standard References Grade	20mg	$280.0	2022-02-28
MedChemExpress	HY-N1436-50mg	L-(+)-Abrine	526-31-8	99.76%	50mg	￥500	2024-04-18
S e l l e c k ZHONG GUO	S5828-25mg	L-Abrine	526-31-8	99.94%	25mg	¥1204.73	2023-09-15

L-(+)-Abrine Suppliers

NanJingqingYunbiologologyicaltecjnco，LTD

Audited Supplier

(CAS:526-31-8)

MR./MRS.:WANG JING LI

Phone:15251745733

Email:477691608@qq.com

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:526-31-8)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.

Audited Supplier

(CAS:526-31-8)

MR./MRS.:WANG HONG XIA

Phone:18380241536

Email:2851037746@qq.com

YING WEN MING CHENG H u b e i T u o b a n g C h e m i c a l C o . , L t d .

Audited Supplier

(CAS:526-31-8)

MR./MRS.:TU MENG TING

Phone:15102763473

Email:1400868822@qq.com

Chengdu RefMedic Biotech Co Ltd

Audited Supplier

(CAS:526-31-8)

MR./MRS.:HUANG GANG QIANG

Phone:18140204969

Email:sales@refmedic.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:526-31-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:526-31-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI JI XIANG Biotechnology Co., Ltd.

Audited Supplier

(CAS:526-31-8)

MR./MRS.:ZHOU JING LI

Phone:

Email:1791635336@qq.com

L-(+)-Abrine Related Literature

1. Hydrogen bond architecture in crystal structures of N-alkylated hydrophobic amino acids

C. H. G?rbitz,A. B. Leirv?g,?. Jacobsen CrystEngComm 2014 16 9631
2. Molecular insight and resolution for tumors harboring the H-ras(G12V) mutation

Hsin-Chieh Tang,Yu-Chian Chen RSC Adv. 2015 5 20623
3. Asymmetric Cu(ii) catalyses for cycloaddition reactions based on π–cation or n–cation interactions

Akira Sakakura,Kazuaki Ishihara Chem. Soc. Rev. 2011 40 163
4. Ergot alkaloids: structure diversity, biosynthetic gene clusters and functional proof of biosynthetic genes

Christiane Wallwey,Shu-Ming Li Nat. Prod. Rep. 2011 28 496
5. Ergot alkaloids: structure diversity, biosynthetic gene clusters and functional proof of biosynthetic genes

Christiane Wallwey,Shu-Ming Li Nat. Prod. Rep. 2011 28 496
6. The biosynthesis of shikimate metabolites

P. M. Dewick Nat. Prod. Rep. 1992 9 153
7. In vitro antioxidant activities and anti-proliferative properties of the functional herb Abrus cantoniensis and its main alkaloid abrine

Mei Yang,Mazen Al Zaharna,Yu-Shan Chen,Li Li,Hon-Yeung Cheung Food Funct. 2014 5 2268
8. Stability of ricinine, abrine, and alpha-amanitin in finished tap water

Jennifer S. Knaack,Christopher T. Pittman,Joe V. Wooten,Justin T. Jacob,Matthew Magnuson,Erin Silvestri,Rudolph C. Johnson Anal. Methods 2013 5 5804
9. Biosynthesis of the ergot alkaloids

Dorota Jakubczyk,Johnathan Z. Cheng,Sarah E. O'Connor Nat. Prod. Rep. 2014 31 1328
10. Nonbiomimetic total synthesis of indole alkaloids using alkyne-based strategies

Hiroaki Ohno,Shinsuke Inuki Org. Biomol. Chem. 2021 19 3551

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

526-31-8 (L-(+)-Abrine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:526-31-8)L-(+)-Abrine

Purity:99%/99%/99%/99%

Quantity:5.0g/10.0g/25.0g/50.0g

Price($):446.0/744.0/1488.0/2232.0

Cas no 526-31-8 (L-(+)-Abrine)

L-(+)-Abrine Properties

Names and Identifiers

Computed Properties

Experimental Properties

L-(+)-Abrine Security Information

L-(+)-Abrine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

L-(+)-Abrine Pricemore >>

L-(+)-Abrine Suppliers

L-(+)-Abrine Related Literature

Related Categories

526-31-8 (L-(+)-Abrine) Related Products